![molecular formula C3F9LuO9S3 B158644 Lutetium(III) trifluoromethanesulfonate CAS No. 126857-69-0](/img/structure/B158644.png)
Lutetium(III) trifluoromethanesulfonate
Overview
Description
Lutetium(III) trifluoromethanesulfonate, also known as Lutetium(III) triflate or Trifluoromethanesulfonic acid lutetium(III) salt, is a compound with the molecular formula (CF3SO3)3Lu and a molecular weight of 622.17 . It is used as a catalyst in various reactions .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula (CF3SO3)3Lu . The compound consists of a lutetium(III) ion (Lu+3) and three trifluoromethanesulfonate ions (CF3SO3-) .Scientific Research Applications
1. Hydration and Coordination Properties
Lutetium(III) trifluoromethanesulfonate exhibits unique hydration and coordination properties. Research indicates that trivalent lanthanide-like metal ions, including Lu(III), coordinate with nine water oxygen atoms, forming a tricapped trigonal prism in crystalline hydrates. This feature has implications for the Lewis acid catalytic activity of Lu(III) trifluoromethanesulfonate in organic syntheses performed in aqueous media (Abbasi et al., 2005).
2. Complex Synthesis
This compound is used in the synthesis of complex compounds like lutetium(III)–porphyrin complexes. These complexes have significant potential in various fields due to their unique properties and are synthesized under optimized conditions to achieve high yields (Kalota, Mikus, & Ostrowski, 2016).
3. Ion-Solvent Interactions
Studies on ion-solvent interactions involving lutetium trifluoromethanesulfonates have been conducted to understand their behavior in different solvents. These interactions are crucial in determining the properties and applications of these compounds in various chemical processes (Warmińska & Wawer, 2012).
4. Catalyst in Organic Synthesis
Lanthanide(III) trifluoromethanesulfonates, including lutetium variants, are recognized as effective catalysts in organic synthesis, particularly in the aminolysis of 1,2-epoxides. They facilitate the formation of β-amino alcohols at room temperature, offering a highly efficient and regioselective approach (Chini et al., 1994).
5. Hydrolysis Studies
Research on the hydrolysis of lutetium using solvent extraction methods provides insights into the chemical behavior of lutetium in various conditions. This is crucial for understanding its reactivity and potential applications in different chemical contexts (Ramírez-García et al., 2007).
6. Electrochemical Applications
Lutetium(III) hexacyanoferrate/poly(taurine) modified glassy carbon electrodes have been developed using Lu(III) trifluoromethanesulfonate, showcasing its applicability in electrochemical sensors. Such developments have implications in environmental monitoring and analytical chemistry (Pandi et al., 2018).
Mechanism of Action
Target of Action
Lutetium(III) trifluoromethanesulfonate, also known as Lutetium(III) triflate, is primarily used as a catalyst in various chemical reactions . Its primary targets are the reactant molecules in these reactions.
Mode of Action
As a catalyst, this compound facilitates chemical reactions without being consumed in the process . It interacts with reactant molecules, reducing the activation energy required for the reaction and thereby increasing the reaction rate .
Biochemical Pathways
The specific biochemical pathways affected by this compound depend on the reaction it is catalyzing. For example, it has been used in aldol reactions, Diels-Alder reactions, and the preparation of polymers . In each case, the compound facilitates the formation of new chemical bonds, altering the pathway of the reaction .
Result of Action
The molecular and cellular effects of this compound’s action are the products of the reactions it catalyzes. These can vary widely depending on the specific reaction, but in all cases, the compound facilitates the formation of new chemical bonds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound is known to be water-tolerant, meaning it remains stable and effective in water
Safety and Hazards
Lutetium(III) trifluoromethanesulfonate may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray of the compound, and to avoid contact with skin, eyes, or clothing . In case of contact, it is advised to rinse thoroughly with plenty of water .
properties
IUPAC Name |
lutetium(3+);trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CHF3O3S.Lu/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRMNRSCGHRWJAK-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Lu+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F9LuO9S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40459316 | |
Record name | Lutetium(III) trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
622.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
126857-69-0 | |
Record name | Lutetium(III) trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lutetium(III) trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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